4-bromo-3-methyl-N-[(6-nitro-1,3-benzodioxol-5-yl)methyl]aniline

• IUPAC Name: 4-bromo-3-methyl-N-[(6-nitro-1,3-benzodioxol-5-yl)methyl]aniline
• InChI: InChI=1S/C15H13BrN2O4/c1-9-4-11(2-3-12(9)16)17-7-10-5-14-15(22-8-21-14)6-13(10)18(19)20/h2-6,17H,7-8H2,1H3
• InChI Key: OBMAZRSHBBGUQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NCC2=CC3=C(C=C2[N+](=O)[O-])OCO3)Br
• Molecular Formula: C15H13BrN2O4
• DSSTOX Substance ID: DTXSID401168453
• Molecular Weight: 365.18 g/mol
• CAS No.: 301193-45-3

Description

4-bromo-3-methyl-N-[(6-nitro-1,3-benzodioxol-5-yl)methyl]aniline (BMN-NMBD) is a synthetic organic compound that has been studied for its potential applications in scientific research. BMN-NMBD is a member of the nitrobenzodioxole family and is used in a variety of laboratory experiments as a reagent or a catalyst. BMN-NMBD is also used in the synthesis of various organic compounds.

Scientific Research Applications

Spectroscopic Analysis

• The molecular geometry and vibrational frequencies of similar compounds like 2-bromo-4-methylaniline have been explored using FTIR and FT-Raman spectroscopy. Such studies are crucial for understanding the influences of bromine, methyl, and amine groups on the geometry and vibrations of benzene structures (Ramalingam et al., 2010).

Biological Activity Studies

• Research on related compounds has shown significant antibacterial, antifungal, and anti-inflammatory activities. This indicates potential applications in pharmaceuticals and biomedicine (Bhat et al., 2011).

Potentiometric Studies

• Schiff bases derived from similar compounds have been studied for their antimicrobial activities and potentiometric properties with various metal ions. This kind of research is essential in developing new materials and sensors (Upadhyay et al., 2020).

Chemical Synthesis and Characterization

• The synthesis and characterization of related compounds have been a focus area, providing insights into their structural properties and potential for creating novel materials (Li et al., 2012).

Non-Linear Optical Properties

• Investigations into the non-linear optical properties of benzylidene-aniline derivatives suggest potential applications in photonics and optoelectronics (Tsunekawa et al., 1990).

Mechanism of Action

While the specific mechanism of action for this compound is not available, similar compounds have been found to cause cell cycle arrest at the S phase and induce apoptosis in cancer cells.

Safety and Hazards

The compound has been classified with the hazard codes H302, H312, and H332, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.